1-(3-(1H-imidazol-1-yl)propyl)-3-(4-(difluoromethoxy)phenyl)thiourea

• IUPAC Name: 1-[4-(difluoromethoxy)phenyl]-3-(3-imidazol-1-ylpropyl)thiourea
• InChI: InChI=1S/C14H16F2N4OS/c15-13(16)21-12-4-2-11(3-5-12)19-14(22)18-6-1-8-20-9-7-17-10-20/h2-5,7,9-10,13H,1,6,8H2,(H2,18,19,22)
• InChI Key: YVXCILCJEHRSJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NCCCN2C=CN=C2)OC(F)F
• Molecular Formula: C14H16F2N4OS
• Molecular Weight: 326.37 g/mol

Description

1-(3-(1H-imidazol-1-yl)propyl)-3-(4-(difluoromethoxy)phenyl)thiourea, also known as LJI308, is a small molecule inhibitor that has shown promising results in cancer research.

Scientific Research Applications

Alzheimer's Disease Research A study focused on synthesizing and evaluating a radiolabeled glutaminyl cyclase inhibitor, derived from the phenol of this compound, for potential detection of Alzheimer's disease prior to amyloid β aggregation. The research demonstrated the compound's inability to permeate the blood-brain barrier, suggesting its therapeutic effects in mice might not be due to central nervous system glutaminyl cyclase inhibition (Brooks et al., 2015).

Chemical Synthesis The compound has been implicated in the field of chemical synthesis, particularly in the context of creating novel thioureas through oxidative S-N bond formation. This demonstrates the compound's utility in expanding the toolkit for synthetic chemists, offering a metal-free approach with broad substrate scope and efficient yields (Mariappan et al., 2016).

Antioxidant Activity Research into benzothiazoles and thioureas, including this compound, highlights their potential in inactivating reactive chemical species through antioxidant activity. This is particularly relevant in the initial phase of acetaminophen toxicity, suggesting a protective role against certain types of chemical-induced liver damage (Cabrera-Pérez et al., 2016).

Optoelectronic and Reactive Properties A study on the spectroscopic characterization of a closely related thiourea compound assessed its reactive and optoelectronic properties. Through detailed DFT calculations and molecular dynamics simulations, the research provided insights into the compound's nonlinear optical properties and potential applications in material science (War et al., 2017).

Anticorrosive Properties Investigations into thiourea derivatives, including this compound, have explored their effectiveness as corrosion inhibitors for metals in acidic environments. The studies employ gravimetric, electrochemical, and surface analysis methods to understand the protective mechanisms offered by these compounds, indicating potential applications in industrial metal preservation (Zhang et al., 2018).